N-[2-(butanoylamino)phenyl]-2-phenylbutanamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[2-(butanoylamino)phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C20H24N2O2/c1-3-10-19(23)21-17-13-8-9-14-18(17)22-20(24)16(4-2)15-11-6-5-7-12-15/h5-9,11-14,16H,3-4,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FZQGFDXXGOSRBL-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C(CC)C2=CC=CC=C2

Description

N-[2-(butanoylamino)phenyl]-2-phenylbutanamide, also known as NBMPR or Nitrobenzylthioinosine, is a synthetic compound that is widely used in scientific research. It is a potent inhibitor of the human equilibrative nucleoside transporter 1 (hENT1), which is responsible for the transport of nucleosides and nucleoside analogs across the cell membrane. The inhibition of hENT1 by NBMPR has important implications for cancer research, as it can enhance the efficacy of nucleoside analogs used in chemotherapy.

Mechanism of Action

N-[2-(butanoylamino)phenyl]-2-phenylbutanamide acts as a competitive inhibitor of hENT1, binding to the transporter protein and preventing the transport of nucleosides and nucleoside analogs across the cell membrane. This inhibition can increase the intracellular concentration of nucleoside analogs, which can enhance their cytotoxicity and improve their efficacy in chemotherapy.
Biochemical and Physiological Effects:
The inhibition of hENT1 by N-[2-(butanoylamino)phenyl]-2-phenylbutanamide can have a range of biochemical and physiological effects. It can increase the intracellular concentration of nucleoside analogs, which can enhance their cytotoxicity and improve their efficacy in chemotherapy. This inhibition can also affect the uptake of other nucleosides and nucleoside analogs, which can have implications for the treatment of viral infections and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(butanoylamino)phenyl]-2-phenylbutanamide in lab experiments is its potency as an inhibitor of hENT1. This can enhance the efficacy of nucleoside analogs used in chemotherapy and improve the accuracy of studies of nucleoside transport mechanisms. However, N-[2-(butanoylamino)phenyl]-2-phenylbutanamide has limitations in its specificity, as it can also inhibit other nucleoside transporters and affect the uptake of other nucleosides and nucleoside analogs.

Future Directions

There are several future directions for research involving N-[2-(butanoylamino)phenyl]-2-phenylbutanamide. One area of interest is the development of more specific inhibitors of hENT1, which can enhance the efficacy of nucleoside analogs without affecting other nucleoside transporters. Another area of interest is the study of the role of hENT1 in cancer progression and the development of novel therapies targeting this transporter. Additionally, the use of N-[2-(butanoylamino)phenyl]-2-phenylbutanamide in the treatment of viral infections and other diseases is an area of ongoing research.

Synthesis Methods

N-[2-(butanoylamino)phenyl]-2-phenylbutanamide can be synthesized through a multistep process involving the reaction of 2-phenylbutyric acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminobenzophenone to form the amide. The amide is then treated with nitrobenzylthiol to yield N-[2-(butanoylamino)phenyl]-2-phenylbutanamide.

Scientific Research Applications

N-[2-(butanoylamino)phenyl]-2-phenylbutanamide has a wide range of applications in scientific research, particularly in the field of cancer research. It is used to enhance the efficacy of nucleoside analogs used in chemotherapy by inhibiting hENT1, which can increase the intracellular concentration of the analogs and improve their cytotoxicity. N-[2-(butanoylamino)phenyl]-2-phenylbutanamide has also been used in studies of nucleoside transport mechanisms and in the development of novel nucleoside analogs.